Cas no 2411269-42-4 (2-Chloro-N-[2-(3-chloro-2-fluorophenyl)propan-2-yl]propanamide)

• Product Name: 2-Chloro-N-[2-(3-chloro-2-fluorophenyl)propan-2-yl]propanamide
• CAS No: 2411269-42-4
• MF: C₁₂H₁₄Cl₂FNO
• MW: 278.150064945221
• CID: 5355450
• Update Time: 2025-05-20

2-Chloro-N-[2-(3-chloro-2-fluorophenyl)propan-2-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[2-(3-chloro-2-fluorophenyl)propan-2-yl]propanamide
• Z3995633077

• Inchi： 1S/C12H14Cl2FNO/c1-7(13)11(17)16-12(2,3)8-5-4-6-9(14)10(8)15/h4-7H,1-3H3,(H,16,17)
• InChI Key： GRLMGORFLUHNJN-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC(C)(C)C1C=CC=C(C=1F)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1

Additional information on 2-Chloro-N-[2-(3-chloro-2-fluorophenyl)propan-2-yl]propanamide

Introduction to 2-Chloro-N-[2-(3-chloro-2-fluorophenyl)propan-2-yl]propanamide (CAS No. 2411269-42-4)

2-Chloro-N-[2-(3-chloro-2-fluorophenyl)propan-2-yl]propanamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2411269-42-4, this compound represents a novel structure that combines chloro and fluoro substituents with a propanamide backbone, making it a promising candidate for further investigation in drug discovery and development. The unique arrangement of functional groups in its molecular framework suggests potential biological activities that are worth exploring.

The chemical structure of 2-Chloro-N-[2-(3-chloro-2-fluorophenyl)propan-2-yl]propanamide features a chloro group attached to the nitrogen atom of the propanamide moiety, while the other part of the molecule contains a propyl chain substituted with a 3-chloro-2-fluorophenyl group. This specific configuration is critical for its interaction with biological targets, and it opens up possibilities for designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways. The presence of both chloro and fluoro substituents in 2-Chloro-N-[2-(3-chloro-2-fluorophenyl)propan-2-yl]propanamide makes it an attractive scaffold for medicinal chemists. These substituents are known to improve metabolic stability, bioavailability, and binding interactions with biological targets. For instance, fluoro substituents are frequently used in drug design due to their ability to enhance lipophilicity and binding affinity, while chloro groups can serve as handles for further derivatization.

One of the most compelling aspects of this compound is its potential application in the treatment of various therapeutic areas. Current research indicates that molecules with similar structural motifs have shown promise in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases. The propanamide moiety, in particular, is a common pharmacophore found in many bioactive compounds, known for its ability to interact with hydrogen bond donors and acceptors in biological targets.

Recent studies have also highlighted the importance of computational methods in predicting the biological activity of novel compounds. 2-Chloro-N-[2-(3-chloro-2-fluorophenyl)propan-2-yl]propanamide has been subjected to virtual screening and molecular docking studies to identify potential binding sites on target proteins. These computational approaches have revealed that the compound may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling. This suggests that it could be developed into a therapeutic agent for conditions like arthritis or inflammatory bowel disease.

The synthesis of 2-Chloro-N-[2-(3-chloro-2-fluorophenyl)propan-2-yl]propanamide presents an interesting challenge due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been employed to introduce the necessary functional groups at specific positions. The successful synthesis of this compound demonstrates the growing capability of organic chemists to create complex molecules tailored for biological applications.

From a regulatory perspective, CAS No. 2411269-42-4 ensures that 2-Chloro-N-[2-(3-chloro-2-fluorophenyl)propan-2-yl]propanamide is properly identified and tracked throughout its development process. This is crucial for compliance with international chemical safety standards and for facilitating collaboration between researchers and regulatory agencies. The unique identifier helps ensure that all stakeholders are referring to the same compound, reducing the risk of errors in experimental design and data interpretation.

The potential applications of 2-Chloro-N-[2-(3-chloro-2-fluorophenyl)propan-2-yl]propanamide extend beyond drug discovery. It could also serve as an intermediate in the synthesis of more complex molecules or as a tool compound for studying enzyme mechanisms. Its unique structural features make it a valuable asset for researchers exploring new chemical space, where traditional scaffolds may not be as effective.

In conclusion, CAS No. 2411269-42-4 corresponds to a compound with significant pharmaceutical potential due to its innovative structure and functional groups. The combination of chloro and fluoro substituents, along with the propanamide backbone, positions [CAS No. 2411269–42–4] as a promising candidate for further exploration in medicinal chemistry. As research continues to uncover new therapeutic targets and develop sophisticated synthetic methods, compounds like [CAS No 2411269–42–4] will play an increasingly important role in addressing unmet medical needs.